Cas no 113100-55-3 (3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid)

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid structure
113100-55-3 structure
Product Name:3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid
CAS No:113100-55-3
MF:C7H7F3N2O2
MW:208.137892007828
MDL:MFCD07357370
CID:891103
PubChem ID:14329434
Update Time:2025-04-19

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-METHYL-1-(2,2,2-TRIFLUORO-ETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
    • 3-methyl-1-(2,2,2-trifluoroethyl)pyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-(2,2,2-trifluoroethyl)-
    • 3-METHYL-1-(2,2,2-TRIFLUOROETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
    • AG-B-97417
    • AGN-PC-0012Q8
    • CTK7J0454
    • MolPort-000-894-806
    • SBB036276
    • AKOS B030777
    • 3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid
    • MDL: MFCD07357370
    • Inchi: 1S/C7H7F3N2O2/c1-4-5(6(13)14)2-12(11-4)3-7(8,9)10/h2H,3H2,1H3,(H,13,14)
    • InChI Key: CHTJYARIOYPNAG-UHFFFAOYSA-N
    • SMILES: FC(CN1C=C(C(=O)O)C(C)=N1)(F)F

Computed Properties

  • Exact Mass: 208.04600
  • Monoisotopic Mass: 208.04596196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12000
  • LogP: 1.45200

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Security Information

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB500589-100 mg
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
113100-55-3
100MG
€354.00 2022-03-01
abcr
AB500589-250 mg
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
113100-55-3
250MG
€475.60 2022-03-01
abcr
AB500589-500 mg
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
113100-55-3
500MG
€620.10 2022-03-01
abcr
AB500589-1 g
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
113100-55-3
1g
€841.90 2022-03-01
abcr
AB500589-2 g
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
113100-55-3
2g
€1,108.00 2022-03-01
TRC
B487298-10mg
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid
113100-55-3
10mg
$ 50.00 2022-06-07
TRC
B487298-50mg
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid
113100-55-3
50mg
$ 185.00 2022-06-07
TRC
B487298-100mg
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid
113100-55-3
100mg
$ 295.00 2022-06-07
Enamine
EN300-105560-0.05g
3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
113100-55-3 95.0%
0.05g
$122.0 2025-02-21
Enamine
EN300-105560-0.1g
3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
113100-55-3 95.0%
0.1g
$182.0 2025-02-21
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